(2-Methoxy-2-oxoethyl)triphenylphosphonium bromide
Overview
Description
(2-Methoxy-2-oxoethyl)triphenylphosphonium bromide is a chemical compound that has been studied for its potential use in various organic synthesis processes. It is related to a class of compounds where a triphenylphosphonium group is attached to an ethyl group with a substituent that provides additional reactivity.
Synthesis Analysis
The synthesis of related triphenylphosphonium bromides has been explored in several studies. For instance, chemically modified poly(methyl methacrylate) resin-bound triphenylphosphonium perbromide was prepared for use in the bromination of organic compounds, showcasing the versatility of triphenylphosphonium derivatives in halogenation reactions . Additionally, 2-(N-Disubstituted amino)ethyltriphenylphosphonium bromides were prepared in quantitative yields by reacting secondary amines with 2-methoxyethyltriphenylphosphonium bromide under aqueous conditions, indicating the compound's utility in synthesizing aminoethyl derivatives .
Molecular Structure Analysis
The molecular structure of benzyl(2-methoxyphenyl)diphenylphosphonium bromide, a compound similar to (2-Methoxy-2-oxoethyl)triphenylphosphonium bromide, was determined using X-ray crystallography. The cation exhibited near tetrahedral geometry, and the phosphorus-oxygen distance suggested a weak bonding interaction . This information can be extrapolated to understand the structural characteristics of (2-Methoxy-2-oxoethyl)triphenylphosphonium bromide.
Chemical Reactions Analysis
Triphenylphosphonium bromides participate in various chemical reactions. For example, they have been used in the synthesis of azulenylheterocyclic compounds, where the reactivity of the phosphonium group was crucial for the formation of the desired products . Moreover, the reactivity of triphenylphosphonium bromides with binucleophiles has been studied, leading to the formation of oximes and phosphorus-substituted quinoxalines .
Physical and Chemical Properties Analysis
The physical and chemical properties of triphenylphosphonium bromides are influenced by their molecular structure. The crystal structure of a related compound, [4-(methoxycarbonyl)benzyl]triphenylphosphonium bromide hemihydrate, revealed intermolecular hydrogen bonds between water molecules and bromide anions, which could affect solubility and reactivity . These properties are essential for the practical application of (2-Methoxy-2-oxoethyl)triphenylphosphonium bromide in organic synthesis.
Scientific Research Applications
Antitumor Properties
- Antitumor Compounds : A study identified the use of related triphenylphosphonium bromide compounds in antitumor activities, particularly in the synthesis of derivatives of vinblastine-type alkaloids (Mangeney, Andriamialisoa, Langlois, Langlois, & Potier, 1979).
- Synthesis and Antitumor Properties : Another research focused on synthesizing various phosphonium salts, including those with structures similar to (2-Methoxy-2-oxoethyl)triphenylphosphonium bromide, and evaluated their antitumor properties (Dubois, Lin, & Beisler, 1978).
Chemical Synthesis and Material Science
- Polymer Synthesis : Research has been conducted on using related triphenylphosphonium bromides in the synthesis of poly(arylenevinylene)s, exploring their spectral properties (Barashkov, Novikova, & Ferraris, 1996).
- Composite Materials : Studies have also involved the incorporation of π-Conjugated Polymer into Silica using derivatives of triphenylphosphonium bromide (Kubo, Takimoto, Minami, Uno, Itoh, & Shoyama, 2005).
- Organic Synthesis : Research into the synthesis of fully substituted N-alkyl-2-triphenylphosphoranylidene glutarimides using compounds including (2-methoxy-2-oxoethyl)triphenylphosphonium bromide has been reported (Shaabani, Soleimani, Khavasi, Hoffmann, Rodewald, & Pöttgen, 2006).
Biological and Medicinal Applications
- Mitochondrial pH Monitoring : A series of mitochondria-targeted α-aminophosphonates, including structures related to (2-Methoxy-2-oxoethyl)triphenylphosphonium bromide, were designed for mitochondrial pH determination by (31)P NMR spectroscopy (Culcasi et al., 2013).
Miscellaneous Applications
- Corrosion Inhibition : Quaternary phosphonium salts have been studied for their inhibitory effects on metal corrosion, indicating potential applications in materials science and engineering (Goyal et al., 2020).
Safety and Hazards
“(2-Methoxy-2-oxoethyl)triphenylphosphonium bromide” is classified as causing skin irritation (Category 2), serious eye irritation (Category 2A), and may cause respiratory irritation (Category 3) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing skin thoroughly after handling, using only outdoors or in a well-ventilated area, and wearing protective gloves/eye protection/face protection .
Mechanism of Action
Target of Action
It is known to be used as a reactant in the synthesis of various compounds .
Mode of Action
It is used as a reactant in chemical reactions, suggesting that it interacts with other compounds to form new products .
Biochemical Pathways
As a reactant, it likely participates in various chemical reactions, potentially affecting multiple pathways depending on the context of its use .
Result of Action
As a reactant, its effects would largely depend on the specific reactions it is involved in .
Action Environment
It is known to be hygroscopic, meaning it absorbs moisture from the air . This could potentially affect its stability and efficacy.
properties
IUPAC Name |
(2-methoxy-2-oxoethyl)-triphenylphosphanium;bromide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20O2P.BrH/c1-23-21(22)17-24(18-11-5-2-6-12-18,19-13-7-3-8-14-19)20-15-9-4-10-16-20;/h2-16H,17H2,1H3;1H/q+1;/p-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VCWBQLMDSMSVRL-UHFFFAOYSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C[P+](C1=CC=CC=C1)(C2=CC=CC=C2)C3=CC=CC=C3.[Br-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20BrO2P |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00939003 |
Source
|
| Record name | (2-Methoxy-2-oxoethyl)(triphenyl)phosphanium bromide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00939003 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
415.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(2-Methoxy-2-oxoethyl)triphenylphosphonium bromide | |
CAS RN |
1779-58-4 |
Source
|
| Record name | Phosphonium, (2-methoxy-2-oxoethyl)triphenyl-, bromide (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1779-58-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1779-58-4 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=136109 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | (2-Methoxy-2-oxoethyl)(triphenyl)phosphanium bromide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00939003 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | (2-methoxy-2-oxoethyl)triphenylphosphonium bromide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.015.657 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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